Cas no 103583-08-0 (1-(6-Aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol)

• Product name: 1-(6-Aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol
• CAS No: 103583-08-0
• MF: C₁₇H₂₃N₃O
• MW: 285.3840239048
• CID: 168708
• PubChem ID: 128414

1-(6-Aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol,6-amino-a-[[(1-methyl-3-phenylpropyl)amino]methyl]-
• 1-(6-aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol
• 6-amino-alpha-(((1-methyl-3-phenylpropyl)amino)methyl)-3-pyridine methanol
• L-644,969
• SCHEMBL9646831
• L 644969
• 6-Amino-alpha-(((1-methyl-3-phenylpropyl)amino)methyl)-3-pyridinemethanol
• L 644,969
• 103583-08-0
• L-644969
• 3-Pyridinemethanol, 6-amino-alpha-(((1-methyl-3-phenylpropyl)amino)methyl)-
• DTXSID90908485
• 1-(6-Imino-1,6-dihydropyridin-3-yl)-2-[(4-phenylbutan-2-yl)amino]ethan-1-ol
• 1-(6-Aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol

• Inchi： InChI=1S/C17H23N3O/c1-13(7-8-14-5-3-2-4-6-14)19-12-16(21)15-9-10-17(18)20-11-15/h2-6,9-11,13,16,19,21H,7-8,12H2,1H3,(H2,18,20)
• InChI Key： BSDXBEZQZYKYHH-UHFFFAOYSA-N
• SMILES： CC(NCC(C1C=CC(N)=NC=1)O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.18400
• Monoisotopic Mass: 285.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.132
• Boiling Point: 499°Cat760mmHg
• Flash Point: 255.6°C
• Refractive Index: 1.6
• PSA: 71.17000
• LogP: 3.28020